Cas no 53188-07-1 (Trolox)

• Product Name: Trolox
• CAS No: 53188-07-1
• Molecular Formula: C₁₄H₁₈O₄
• Molecular Weight: 250.2903
• MDL: MFCD00006846
• CID: 369028
• PubChem ID: 87571093

Trolox Properties

Names and Identifiers

• 6-Hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
• 6-Hydroxy-2,5,7,8-Tetramethyl-2-Chromancarboxylic Acid
• 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-2h-1-benzopyran-2-carboxylicaci
• troloxc
• Trolox
• (±)-6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• 6-Hydroxy-2,5,7,8-tetramethyl-chroman-2-carboxylic acid
• 6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• 2-carboxy-6-hydroxy-2,5,7,8-tetramethylchroman
• 5-(6-hydroxy-2,3-dihydro-benzofuran-5-ylmethyl)-2,6-diphenyl-3H-pyrimidin-4-one
• 6-hydroxy-2,2,7,8-tetramethylchroman-2-carboxylic acid
• 6-Hydroxy-2,4-diphenyl-5-(6-hydroxy-cumaranyl-5-methyl)-pyrimidin
• 6-hydroxy-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-2-carboxylic acid
• AC1L9HBQ
• NSC112558
• Trolox C
• 3,4-Dihydro-6-hydroxy-2,5,7,8-tetramethyl-2H-1-benzopyran-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• GLEVLJDDWXEYCO-UHFFFAOYSA-N
• AK116067
• (+/-)-6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• Trolox(R), 97%
• 6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydr
• Hexamethyldisiloxane

• MDL： MFCD00006846
• InChIKey： GLEVLJDDWXEYCO-UHFFFAOYSA-N
• Inchi： 1S/C14H18O4/c1-7-8(2)12-10(9(3)11(7)15)5-6-14(4,18-12)13(16)17/h15H,5-6H2,1-4H3,(H,16,17)
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])C1(C(=O)O[H])C([H])([H])[H])O[H]
• BRN： 5052542

Computed Properties

• Exact Mass: 250.12054
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 250.121
• Heavy Atom Count: 18
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.4970 (estimate)
• Boiling Point: 313.42°C (rough estimate)
• Melting Point: 187-189 °C (lit.)
• Flash Point: 171°C
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• Color/Form: powder
• Solubility: Slightly soluble in water
• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),